Cas no 1804842-83-8 (Methyl 2-bromo-4-cyano-5-(difluoromethyl)pyridine-3-carboxylate)
Methyl 2-bromo-4-cyano-5-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-4-cyano-5-(difluoromethyl)pyridine-3-carboxylate
-
- Inchi: 1S/C9H5BrF2N2O2/c1-16-9(15)6-4(2-13)5(8(11)12)3-14-7(6)10/h3,8H,1H3
- InChI Key: IBPQYMYTXLABMG-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)OC)C(C#N)=C(C=N1)C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 318
- XLogP3: 2.1
- Topological Polar Surface Area: 63
Methyl 2-bromo-4-cyano-5-(difluoromethyl)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029061383-1g |
Methyl 2-bromo-4-cyano-5-(difluoromethyl)pyridine-3-carboxylate |
1804842-83-8 | 97% | 1g |
$1,564.50 | 2022-04-01 |
Methyl 2-bromo-4-cyano-5-(difluoromethyl)pyridine-3-carboxylate Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on Methyl 2-bromo-4-cyano-5-(difluoromethyl)pyridine-3-carboxylate
Methyl 2-bromo-4-cyano-5-(difluoromethyl)pyridine-3-carboxylate: A Comprehensive Overview
The compound Methyl 2-bromo-4-cyano-5-(difluoromethyl)pyridine-3-carboxylate, identified by the CAS number 1804842-83-8, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its pyridine ring structure, which is a six-membered aromatic ring with one nitrogen atom. The substituents attached to this ring include a bromine atom at position 2, a cyano group at position 4, a difluoromethyl group at position 5, and a methyl ester group at position 3. These functional groups contribute to the compound's unique chemical properties and reactivity.
The synthesis of Methyl 2-bromo-4-cyano-5-(difluoromethyl)pyridine-3-carboxylate typically involves multi-step organic synthesis strategies. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed various coupling reactions, such as the Suzuki-Miyaura coupling and Buchwald-Hartwig amination, to assemble the pyridine core with high precision. The introduction of the cyano and difluoromethyl groups often requires careful control over reaction conditions to ensure regioselectivity and avoid side reactions.
One of the most notable applications of this compound lies in its use as an intermediate in pharmaceutical research. The presence of multiple functional groups makes it an ideal candidate for further modification in drug discovery programs. For example, the bromine atom can serve as a leaving group in nucleophilic substitution reactions, enabling the introduction of bioactive substituents. Similarly, the cyano group can participate in various transformations, such as reductions or additions, to generate diverse bioisosteres.
Recent studies have highlighted the potential of Methyl 2-bromo-4-cyano-5-(difluoromethyl)pyridine-3-carboxylate in materials science. The pyridine ring's aromaticity and electron-withdrawing substituents make it suitable for applications in organic electronics. Researchers have explored its use as a building block for constructing π-conjugated systems, which are essential components in organic semiconductors and light-emitting diodes (LEDs). The difluoromethyl group, in particular, has been shown to enhance the stability and electronic properties of such materials.
In addition to its synthetic applications, this compound has also been investigated for its biological activity. Preclinical studies have demonstrated that it exhibits moderate inhibitory effects on certain enzymes associated with inflammatory diseases. The methyl ester group plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism. However, further research is required to fully understand its therapeutic potential and safety profile.
The development of efficient analytical methods for characterizing Methyl 2-bromo-4-cyano-5-(difluoromethyl)pyridine-3-carboxylate has been another area of active research. Advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm its structure and purity. These methods are critical for ensuring the reliability of experimental results in both academic and industrial settings.
In conclusion, Methyl 2-bromo-4-cyano-5-(difluoromethyl)pyridine-3-carboxylate is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.
1804842-83-8 (Methyl 2-bromo-4-cyano-5-(difluoromethyl)pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)